Cas no 1211533-25-3 (1-(5-Bromo-3-methylpyridin-2-yl)ethanone)

• Product Name: 1-(5-Bromo-3-methylpyridin-2-yl)ethanone
• CAS No: 1211533-25-3
• MF: C₈H₈BrNO
• MW: 214.0592212677
• MDL: MFCD18261721
• CID: 1082671
• Update Time: 2025-07-26

1-(5-Bromo-3-methylpyridin-2-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(5-Bromo-3-methylpyridin-2-yl)ethanone
• 1-(5-Bromo-3-methyl-pyridin-2-yl)-ethanone

• MDL： MFCD18261721
• Inchi： 1S/C8H8BrNO/c1-5-3-7(9)4-10-8(5)6(2)11/h3-4H,1-2H3
• InChI Key： OAICIMNWBGAWRI-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(C)=O)C(C)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(5-Bromo-3-methylpyridin-2-yl)ethanone

Professional Introduction to Compound with CAS No. 1211533-25-3 and Product Name: 1-(5-Bromo-3-methylpyridin-2-yl)ethanone

The compound with CAS No. 1211533-25-3 and the product name 1-(5-Bromo-3-methylpyridin-2-yl)ethanone represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in medicinal chemistry and drug discovery. The molecular structure of 1-(5-Bromo-3-methylpyridin-2-yl)ethanone incorporates a pyridine core, which is a cornerstone in the design of bioactive molecules, particularly in the development of small-molecule inhibitors and therapeutic agents.

In the realm of modern pharmaceutical research, the significance of heterocyclic compounds cannot be overstated. Pyridine derivatives, such as 1-(5-Bromo-3-methylpyridin-2-yl)ethanone, have been extensively studied for their diverse biological activities. The presence of a bromine substituent at the 5-position and a methyl group at the 3-position of the pyridine ring enhances the compound's interactiveness with biological targets, making it a valuable scaffold for drug design. Recent studies have highlighted the role of such modifications in improving metabolic stability, solubility, and binding affinity to enzymes and receptors.

One of the most compelling aspects of 1-(5-Bromo-3-methylpyridin-2-yl)ethanone is its potential in the development of novel therapeutic agents. The compound's structural features make it a promising candidate for further derivatization and optimization. Researchers have been exploring its utility in various pharmacological contexts, including anti-inflammatory, anticancer, and antimicrobial applications. For instance, studies have demonstrated that pyridine-based molecules can modulate key signaling pathways involved in disease progression, offering a rational basis for their therapeutic potential.

The synthesis of 1-(5-Bromo-3-methylpyridin-2-yl)ethanone involves well-established organic chemistry techniques, including bromination and alkylation reactions. These synthetic strategies have been refined over several decades, ensuring high yields and purity levels necessary for pharmaceutical applications. The brominated pyridine derivative serves as an intermediate in the preparation of more complex molecules, enabling chemists to explore intricate structural motifs with tailored biological activities.

Recent advancements in computational chemistry have further accelerated the discovery process for compounds like 1-(5-Bromo-3-methylpyridin-2-yl)ethanone. Molecular modeling techniques allow researchers to predict the binding modes of these molecules to biological targets with remarkable accuracy. This has not only streamlined drug design but also provided insights into structure-activity relationships (SARs), guiding the optimization of lead compounds towards higher efficacy and selectivity.

The pharmacokinetic properties of 1-(5-Bromo-3-methylpyridin-2-yl)ethanone are another critical area of investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for its successful translation from bench to bedside. Preliminary studies suggest that this compound exhibits favorable pharmacokinetic profiles, which could enhance its clinical applicability. However, further research is needed to fully elucidate its metabolic fate and potential side effects.

In conclusion, 1-(5-Bromo-3-methylpyridin-2-yl)ethanone represents a promising entity in pharmaceutical research due to its unique structural features and potential therapeutic applications. Its role as an intermediate in drug development underscores its importance in medicinal chemistry. As research continues to uncover new biological activities and synthetic methodologies, compounds like this are poised to play a pivotal role in addressing unmet medical needs.